2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide

Specification

• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• Standard InChI: InChI=1S/C18H18FN5OS/c1-2-12-3-9-15(10-4-12)21-16(25)11-26-18-23-22-17(24(18)20)13-5-7-14(19)8-6-13/h3-10H,2,11,20H2,1H3,(H,21,25)
• Standard InChI Key: QGBAIJQDSUQLKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)F

Introduction

The compound 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide is a synthetic organic molecule that belongs to the class of triazole derivatives. These compounds are widely studied for their potential applications in medicinal chemistry, particularly due to their diverse biological activities.

This article provides a detailed exploration of the compound's structure, synthesis, properties, and potential applications based on available research.

Molecular Formula and Weight

• Molecular Formula: C16H15FN4OS

• Molecular Weight: 330.38 g/mol

Structural Features

The compound contains:

• A triazole ring substituted with an amino group and a 4-fluorophenyl group.

• A thioether linkage connecting the triazole ring to an acetamide moiety.

• An N-(4-ethylphenyl)acetamide group, contributing to its hydrophobic and steric properties.

Key Functional Groups

• Amino group (-NH2)

• Fluorophenyl group (-C6H4F)

• Sulfanyl (-S-) linkage

• Acetamide (-CONH-) moiety

These functional groups provide the compound with unique chemical reactivity and biological activity.

Synthesis Pathway

The synthesis of this compound typically involves:

• Formation of the 1,2,4-triazole ring, which is achieved through cyclization reactions involving hydrazine derivatives and appropriate precursors.

• Introduction of the fluorophenyl group via nucleophilic aromatic substitution or other coupling reactions.

• Incorporation of the sulfanyl group through thiolation reactions.

• Coupling of the resulting intermediate with N-(4-ethylphenyl)acetamide to yield the final product.

Example Reaction Scheme

Step	Reagents/Conditions	Product
1	Hydrazine hydrate + Fluorophenyl ketone	Triazole intermediate
2	Thiolation (e.g., using thiourea)	Triazole-thiol compound
3	Coupling with N-(4-ethylphenyl)acetamide	Final compound

Biological Activity

Compounds containing triazole and sulfanyl groups are known for their pharmacological properties. The following activities are hypothesized or observed for this compound:

Antimicrobial Activity

Triazole derivatives are potent inhibitors of microbial enzymes, particularly those involved in fungal cell wall synthesis.

Anticancer Potential

The fluorophenyl group enhances lipophilicity, which may improve cellular uptake and interaction with cancer-related targets such as kinases or DNA.

In Silico Docking Studies

Docking studies suggest potential binding to active sites of enzymes such as:

• p38 MAPK (mitogen-activated protein kinase)

• 5-lipoxygenase (5-LOX)

Analytical Characterization

To confirm the structure and purity of this compound, various analytical techniques are employed:

Technique	Data Obtained
1H-NMR/13C-NMR	Chemical shifts for protons/carbon atoms
Mass Spectrometry (MS)	Molecular ion peak confirming molecular weight
IR Spectroscopy	Functional group identification (e.g., -NH stretch, C=O stretch)
X-ray Crystallography	Detailed three-dimensional structure

Comparative Analysis with Related Compounds

The table below compares this compound with other triazole-based derivatives:

Compound Name	Key Substituents	Biological Activity
2-[4-amino-5-(4-fluorophenyl)(1,2,4-triazol-3-ylthio)]acetamide	Fluorophenyl + thioacetamide	Antimicrobial
N-(3-Cyano-benzothiophene)-acetamide	Cyano + thiadiazole	Anti-inflammatory
3-(2-Fluorophenyl)-triazolo-thiadiazole	Fluorophenyl + thiadiazole	p38 MAPK inhibitor

Applications

• Drug Development: Potential lead compound for antifungal or anticancer drugs.

• Biochemical Probes: Useful in studying enzyme inhibition mechanisms.

Future Research

• Optimization of pharmacokinetic properties (e.g., solubility, metabolic stability).

• Evaluation in preclinical models for specific diseases.

• Structural modifications to enhance specificity and potency.